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Compound of Interest

Compound Name: 3-Bromo-5-vinylpyridine

CAS No.: 191104-26-4

Cat. No.: B063506

Get Quote

Executive Summary
3-Bromo-5-vinylpyridine represents a high-value "Janus" scaffold in organic synthesis and

polymer chemistry. Its utility stems from the electronic disparity between its two functional

handles: a vinyl group (susceptible to radical and anionic propagation) and a heteroaryl

bromide (susceptible to transition-metal-catalyzed oxidative addition).

This guide provides a technical roadmap for researchers utilizing this molecule. The core

challenge addressed here is chemo-orthogonality: how to selectively functionalize one handle

while preserving the other. Uncontrolled reactivity often leads to intractable cross-linked gels

(via self-Heck reactions) or catalyst poisoning (via pyridine coordination).

Electronic Structure & Reactivity Profile
To predict reactivity, one must understand the electronic "pull" of the pyridine ring.

The Pyridine Core: The nitrogen atom at position 1 exerts a strong inductive ($ -I

-M $) electron-withdrawing effect.
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The Vinyl Group (C5): Unlike styrene, the vinyl group in 3-bromo-5-vinylpyridine is

electron-deficient. This lowers its HOMO energy, making it less reactive toward electrophiles

(e.g., bromination) but highly reactive toward nucleophiles (Michael-type addition) and

radical addition.

The Bromine Atom (C3): The electron-deficient ring facilitates oxidative addition with

electron-rich metal catalysts (e.g., Pd(0)/Phosphine complexes), making it an excellent

candidate for Suzuki, Stille, and Buchwald-Hartwig couplings.

Reactivity Divergence Map
The following diagram illustrates the divergent reaction pathways available to this scaffold.

3-Bromo-5-vinylpyridine

Vinyl Group (C5)
(Alkene Reactivity)

Bromo Group (C3)
(Aryl Halide Reactivity)

Polymerization
(Radical/Anionic)

Michael Addition
(Nucleophilic)

Epoxidation/Diol
(Electrophilic)

Suzuki-Miyaura
(C-C Coupling)

Buchwald-Hartwig
(C-N Coupling)

Heck Coupling
(Self-Polymerization Risk!)

Caution

Click to download full resolution via product page

Figure 1: Divergent reactivity map showing the distinct chemical pathways for the vinyl and

bromo functionalities.

Chemo-Orthogonal Functionalization Strategies
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The primary failure mode in working with 3-bromo-5-vinylpyridine is the accidental

polymerization of the vinyl group during high-temperature cross-coupling reactions.

Scenario A: Functionalizing the Bromine (Preserving the
Vinyl)
Objective: Perform a Suzuki or Stille coupling at C3 without polymerizing the C5 vinyl group.

The Problem: Palladium catalysts can initiate Heck-type oligomerization, and high

temperatures (

C) trigger thermal radical polymerization of the vinyl group.

The Solution:

Radical Scavengers: Addition of BHT (2,6-di-tert-butyl-4-methylphenol) is mandatory to

inhibit radical propagation.

Base Selection: Use weaker bases (e.g.,

or

) rather than alkoxides to prevent anionic polymerization.

Ligand Choice: Use highly active ligands (e.g., SPhos, XPhos) that facilitate oxidative

addition at lower temperatures (

C).

Scenario B: Functionalizing the Vinyl (Preserving the
Bromine)
Objective: Polymerize or derivatize the vinyl group while keeping the C3-Br intact for post-

polymerization modification.

The Problem: Strong nucleophiles (e.g., n-BuLi) will perform Lithium-Halogen exchange at

the bromine faster than they initiate anionic polymerization.

The Solution:
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Radical Polymerization (FRP/RAFT): The C-Br bond is generally stable to standard radical

initiators (AIBN) at moderate temperatures (

C).

Hydroboration: Use 9-BBN or

. The electron-deficient vinyl group reacts cleanly; the aryl bromide is inert to these
conditions.

Experimental Protocols
Protocol 1: Selective Suzuki Coupling (Preserving Vinyl)
This protocol couples an aryl boronic acid to the C3 position while retaining the C5 vinyl group.

Reagents:

3-Bromo-5-vinylpyridine (1.0 equiv)[1]

Arylboronic acid (1.1 equiv)[2]

(3 mol%)

(2.0 equiv, 2M aqueous)

BHT (10 mol%) - Critical Additive

Solvent: 1,4-Dioxane (degassed)

Workflow:

Charge: In a Schlenk tube, combine the pyridine substrate, boronic acid, Pd catalyst, and

BHT.

Inert: Evacuate and backfill with Argon (

).

Solvate: Add degassed 1,4-Dioxane and aqueous base.
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React: Heat to 60°C (Do not exceed 70°C). Monitor by TLC/LCMS.

Workup: Cool to RT immediately upon completion. Dilute with EtOAc, wash with brine.

Purification: Flash chromatography. Note: The product is still a vinyl monomer; store at -20°C

with stabilizers.

Protocol 2: Controlled Radical Polymerization (RAFT)
This protocol creates a polymer with pendant bromine groups for late-stage functionalization.

Reagents:

Monomer: 3-Bromo-5-vinylpyridine[1][3][4]

CTA (Chain Transfer Agent): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid

Initiator: AIBN (Azobisisobutyronitrile)

Solvent: Anisole

Workflow:

Stoichiometry: Target a [Monomer]:[CTA]:[Initiator] ratio of 200:1:0.2.

Degas: Perform 4 freeze-pump-thaw cycles. Oxygen inhibition is severe for vinylpyridines.

Polymerize: Heat to 70°C for 12 hours.

Precipitate: Dropwise addition into cold hexanes.

Result: Poly(3-bromo-5-vinylpyridine) with intact aryl bromide handles.

The "Heck Paradox" (Self-Reaction Risk)[5]
A unique danger with 3-bromo-5-vinylpyridine is its ability to act as both the electrophile (Ar-

Br) and the nucleophile (Alkene) in a Heck reaction.
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Mechanism: If Pd(0) is added without a coupling partner, the Pd inserts into the C-Br bond of

Molecule A. This complex then coordinates to the vinyl group of Molecule B.

Outcome: Uncontrolled conjugated oligomerization.

Prevention: Always ensure the cross-coupling partner (e.g., boronic acid) is present in

excess before adding the catalyst, or use a catalyst system that disfavors Heck insertion

(e.g., bulky phosphines).
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Figure 2: The "Heck Paradox" mechanism leading to undesired self-polymerization.

Quantitative Data Summary
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Property Value Relevance

Boiling Point 74-75°C (3 Torr)
Volatile; requires careful

drying/evaporation.

Density 1.48 g/cm³
Denser than water; facilitates

extraction.

pKa (Conj. Acid) ~2.5
Less basic than pyridine (pKa

5.2) due to Br/Vinyl withdrawal.

Storage 2-8°C, Inert Gas
Prevents spontaneous

oxidation/polymerization.

Preferred Solvent 1,4-Dioxane, THF
Good solubility; compatible

with Pd catalysis.

References
Synthesis and Properties:3-Bromo-5-vinylpyridine; CAS 191104-26-4.[1][3][4] PubChem.

[1] Available at: [Link]

Suzuki Coupling Selectivity:Efficient Synthesis of Novel Pyridine-Based Derivatives via

Suzuki Cross-Coupling.[5][6] MDPI (2017). Available at: [Link]

Polymerization Context:Nucleophile-initiated anionic polymerization of zwitterionic monomers

derived from vinylpyridines.[7] Polymer Chemistry (RSC). Available at: [Link]

Heck Reaction Mechanism:The Heck Reaction: Parameters and Mechanisms. Chemistry

LibreTexts. Available at: [Link]

General Pyridine Functionalization:Regioselective Suzuki–Miyaura reaction of halopyridines.

Beilstein Journal of Organic Chemistry. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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